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Compound Name: BIO-2007817

Cat. No.: B15608146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIO-2007817 is a potent, cell-permeable small molecule that functions as a positive allosteric

modulator (PAM) of the E3 ubiquitin ligase Parkin.[1][2] As a "molecular glue," BIO-2007817
enhances the ability of phospho-ubiquitin (pUb) to activate Parkin, thereby promoting the

ubiquitination of mitochondrial substrates and subsequent mitophagy.[3] This mechanism of

action makes BIO-2007817 a valuable tool for studying the PINK1/Parkin signaling pathway

and a potential therapeutic candidate for diseases associated with mitochondrial dysfunction,

such as early-onset Parkinson's disease (EOPD).

These application notes provide detailed protocols for utilizing BIO-2007817 in key cell-based

assays to probe Parkin activity and mitophagy.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of BIO-2007817 activity in cell-

based assays.
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Assay Type Parameter Value Cell Line/System

Miro1 Ubiquitination EC50 0.17 µM In vitro

Parkin

Autoubiquitination
Maximal Efficacy 20 µM In vitro

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BIO-2007817 and the general

workflow for assessing its activity in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PROTOCOL FOR: An optimized procedure for quantitative analysis of mitophagy with the
mtKeima system using f... [protocols.io]

2. medchemexpress.com [medchemexpress.com]

3. Activation of parkin by a molecular glue - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for BIO-2007817 in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608146#bio-2007817-experimental-protocol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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